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Compound of Interest

Compound Name: FT001

Cat. No.: B15581002

f Get Quote

Technical Guide: The Compound FT001

Disclaimer: The identifier "FT001" is not uniquely associated with a single chemical entity in
publicly available scientific literature. However, search results frequently point to
Notoginsenoside Ftl, a saponin isolated from Panax notoginseng, in the context of molecular
and cellular research. This guide provides a detailed overview of Notoginsenoside Ft1, which
will be referred to as Ftl throughout this document. Researchers should verify that this is the
compound of interest for their specific application.

Core Compound Identity and Properties

Notoginsenoside Ftl is a dammarane-type triterpenoid saponin derived from the traditional
medicinal plant Panax notoginseng. It has been investigated for its pro-angiogenic properties,
making it a compound of interest in tissue repair and regenerative medicine.[1]

Property Value Source
Molecular Formula Ca7Hg0017 PubChem
Molecular Weight 917.1 g/mol PubChem
Class Triterpenoid Saponin [1]

Primary Source

Panax notoginseng

[1]

Reported Biological Activity

Pro-angiogenic

[1]

© 2025 BenchChem. All rights reserved. 1/4

Tech Support


https://www.benchchem.com/product/b15581002?utm_src=pdf-interest
https://www.benchchem.com/product/b15581002?utm_src=pdf-body
https://www.benchchem.com/product/b15581002?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/22771629/
https://pubmed.ncbi.nlm.nih.gov/22771629/
https://pubmed.ncbi.nlm.nih.gov/22771629/
https://pubmed.ncbi.nlm.nih.gov/22771629/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Mechanism of Action and Signaling Pathways

Ftl stimulates angiogenesis by promoting the proliferation, migration, and tube formation of
endothelial cells.[1] Its mechanism of action is centered on the upregulation of Vascular
Endothelial Growth Factor (VEGF) through the activation of multiple signaling cascades.

PIBK/AKT and RafIMEK/ERK Signaling

Ft1 induces the phosphorylation and activation of key components in the PI3K/AKT and
Raf/MEK/ERK pathways.[1] These pathways are crucial for cell survival, proliferation, and
migration. The activation of these cascades is an upstream event that contributes to the overall
pro-angiogenic effect of Ftl.

Signaling Pathway of Ft1-Induced Angiogenesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» 1. Notoginsenoside Ftl promotes angiogenesis via HIF-1a mediated VEGF secretion and
the regulation of PI3K/AKT and Raf/MEK/ERK signaling pathways - PubMed
[pubmed.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [FTO01 compound structure and properties].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15581002#ft001-compound-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/22771629/
https://pubmed.ncbi.nlm.nih.gov/22771629/
https://pubmed.ncbi.nlm.nih.gov/22771629/
https://www.benchchem.com/product/b15581002#ft001-compound-structure-and-properties
https://www.benchchem.com/product/b15581002#ft001-compound-structure-and-properties
https://www.benchchem.com/product/b15581002#ft001-compound-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15581002?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581002?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

